Cas no 1379250-74-4 (4-Chloro-5-fluoro-6-methylpyrimidin-2-amine)

4-Chloro-5-fluoro-6-methylpyrimidin-2-amine is a halogenated pyrimidine derivative with a reactive chloro and fluoro substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the electron-withdrawing halogen groups and the nucleophilic amine, enable selective functionalization for constructing complex heterocyclic systems. The compound’s stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile ensures consistent performance in cross-coupling and substitution reactions, offering synthetic flexibility for targeted molecular design.

4-Chloro-5-fluoro-6-methylpyrimidin-2-amine structure

1379250-74-4 structure

Product Name:4-Chloro-5-fluoro-6-methylpyrimidin-2-amine

CAS No:1379250-74-4

MF:C₅H₅ClFN₃

MW:161.564702749252

MDL:MFCD20694773

CID:4780835

Update Time:2025-06-08

4-Chloro-5-fluoro-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5-fluoro-6-methylpyrimidin-2-amine
- 4-Chloro-5-fluoro-6-methylpyrimidin-2-amine
- MDL： MFCD20694773
- Inchi： 1S/C5H5ClFN3/c1-2-3(7)4(6)10-5(8)9-2/h1H3,(H2,8,9,10)
- InChI Key： JNCHETBCCQKKKD-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C)=NC(N)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
XLogP3: 1.3
Topological Polar Surface Area: 51.8

4-Chloro-5-fluoro-6-methylpyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	222609-500mg	4-Chloro-5-fluoro-6-methylpyrimidin-2-amine, 95% min	1379250-74-4	95%	500mg	$992.00	2023-09-06
Matrix Scientific	222609-1g	4-Chloro-5-fluoro-6-methylpyrimidin-2-amine, 95% min	1379250-74-4	95%	1g	$1785.00	2023-09-06